![molecular formula C20H14N4O6 B4756885 N-[3-methyl-1-(2-nitrobenzoyl)-2(1H)-pyridinylidene]-2-nitrobenzamide](/img/structure/B4756885.png)
N-[3-methyl-1-(2-nitrobenzoyl)-2(1H)-pyridinylidene]-2-nitrobenzamide
Overview
Description
N-[3-methyl-1-(2-nitrobenzoyl)-2(1H)-pyridinylidene]-2-nitrobenzamide, also known as MNP, is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic applications. MNP belongs to the family of pyridine-based molecules and is known to have anti-inflammatory, antioxidant, and anticancer properties.
Scientific Research Applications
N-[3-methyl-1-(2-nitrobenzoyl)-2(1H)-pyridinylidene]-2-nitrobenzamide has shown promising results in various scientific research applications, including anticancer, anti-inflammatory, and antioxidant activities. Studies have shown that this compound has the potential to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and reducing the expression of inflammatory genes. Additionally, this compound has been shown to have antioxidant properties by scavenging free radicals and reducing oxidative stress.
Mechanism of Action
The mechanism of action of N-[3-methyl-1-(2-nitrobenzoyl)-2(1H)-pyridinylidene]-2-nitrobenzamide is not fully understood, but it is believed to involve the inhibition of various cellular pathways that are involved in cancer growth and inflammation. This compound has been shown to inhibit the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cancer growth. This compound has also been found to inhibit the activity of STAT3, a transcription factor that is involved in cancer growth and inflammation.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects, including the inhibition of cancer cell growth, reduction of inflammation, and scavenging of free radicals. This compound has also been shown to induce apoptosis in cancer cells by activating caspase enzymes. Additionally, this compound has been found to reduce the expression of pro-inflammatory cytokines, such as IL-1β, IL-6, and TNF-α, and increase the expression of anti-inflammatory cytokines, such as IL-10.
Advantages and Limitations for Lab Experiments
The advantages of using N-[3-methyl-1-(2-nitrobenzoyl)-2(1H)-pyridinylidene]-2-nitrobenzamide in lab experiments include its ability to inhibit cancer cell growth, reduce inflammation, and scavenge free radicals. This compound is also relatively easy to synthesize and can be obtained in large quantities. However, the limitations of using this compound in lab experiments include its potential toxicity and the lack of understanding of its mechanism of action.
Future Directions
There are several future directions for N-[3-methyl-1-(2-nitrobenzoyl)-2(1H)-pyridinylidene]-2-nitrobenzamide research, including the development of more potent and selective analogs, the investigation of its mechanism of action, and the evaluation of its pharmacokinetic properties. Additionally, this compound could be used in combination with other anticancer and anti-inflammatory drugs to enhance their therapeutic effects. Further studies are needed to fully understand the potential of this compound as a therapeutic agent.
Conclusion
In conclusion, this compound is a synthetic compound that has shown promising results in various scientific research applications, including anticancer, anti-inflammatory, and antioxidant activities. The synthesis of this compound is a multi-step process that requires careful handling of the reactants and intermediates. The mechanism of action of this compound is not fully understood, but it is believed to involve the inhibition of various cellular pathways that are involved in cancer growth and inflammation. This compound has been found to have various biochemical and physiological effects, including the inhibition of cancer cell growth, reduction of inflammation, and scavenging of free radicals. The future directions for this compound research include the development of more potent and selective analogs, the investigation of its mechanism of action, and the evaluation of its pharmacokinetic properties.
properties
IUPAC Name |
N-[3-methyl-1-(2-nitrobenzoyl)pyridin-2-ylidene]-2-nitrobenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N4O6/c1-13-7-6-12-22(20(26)15-9-3-5-11-17(15)24(29)30)18(13)21-19(25)14-8-2-4-10-16(14)23(27)28/h2-12H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZXSEOJRENPLBE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CN(C1=NC(=O)C2=CC=CC=C2[N+](=O)[O-])C(=O)C3=CC=CC=C3[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N4O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.